Cas no 2247103-93-9 (4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2247103-93-9
• MF: C₈H₈FNO₆S
• MW: 265.215624809265
• CID: 6529671
• PubChem ID: 165719435
• Update Time: 2025-05-24

4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride
• EN300-6493353
• 2247103-93-9
• 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8FNO6S/c1-15-5-16-8-3-2-6(17(9,13)14)4-7(8)10(11)12/h2-4H,5H2,1H3
• InChI Key： MICQJMFGUOIWFF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])OCOC)(=O)(=O)F

Computed Properties

• Exact Mass: 265.00563631g/mol
• Monoisotopic Mass: 265.00563631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Additional information on 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride

Introduction to 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride (CAS No: 2247103-93-9)

4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride, identified by the CAS number 2247103-93-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and agrochemicals. The unique structural features of this molecule, including the presence of both nitro and sulfonyl fluoride functional groups, make it a valuable intermediate in various chemical transformations.

The nitro group in the benzene ring introduces a region of high reactivity, enabling nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. Concurrently, the sulfonyl fluoride moiety serves as a versatile handle for further functionalization, allowing for the introduction of amines or other nucleophiles through nucleophilic aromatic substitution (SNAr) reactions. This dual functionality makes 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride a crucial building block in medicinal chemistry, facilitating the synthesis of novel compounds with potential therapeutic applications.

In recent years, there has been a surge in research focused on developing innovative strategies for the utilization of nitroaromatic compounds in drug discovery. The sulfonyl fluoride group, in particular, has been extensively studied for its ability to enhance the bioavailability and metabolic stability of pharmaceutical molecules. For instance, sulfonyl fluorides have been employed to mask reactive sites in APIs during synthesis, preventing unwanted side reactions while preserving the integrity of the core pharmacophore. This approach has been particularly beneficial in the development of protease inhibitors and kinase inhibitors, where precise control over reactivity is essential.

The methoxymethoxy substituent at the 4-position of the benzene ring adds an additional layer of complexity to this compound, influencing its electronic properties and solubility characteristics. This substituent can modulate the reactivity of the nitro group and affect the overall stability of the molecule under various reaction conditions. Researchers have leveraged this structural feature to optimize reaction pathways, improving yields and selectivity in multi-step syntheses. The ability to fine-tune these properties makes 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride an indispensable tool for chemists engaged in complex molecular constructions.

One of the most compelling aspects of this compound is its role in facilitating cross-coupling reactions, which are fundamental to modern organic synthesis. The presence of both a nitro group and a sulfonyl fluoride allows for sequential transformations that can be tailored to specific synthetic needs. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at positions adjacent to the existing functional groups, creating highly substituted aromatic systems with enhanced biological activity. These transformations have been instrumental in generating libraries of heterocyclic compounds that exhibit promising pharmacological properties.

Recent advancements in flow chemistry have also highlighted the utility of 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride as a key intermediate. Flow systems offer precise control over reaction parameters such as temperature, pressure, and residence time, enabling higher yields and improved reproducibility compared to traditional batch processes. This approach has been particularly advantageous for large-scale syntheses where scalability and consistency are paramount. The integration of continuous flow technology with catalytic processes has further expanded the synthetic possibilities of this compound, opening new avenues for drug development.

The pharmaceutical industry has shown considerable interest in derivatives of 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride due to their potential as lead compounds for novel therapeutics. The nitro group can be reduced to an amine under mild conditions, providing access to benzene derivatives with enhanced solubility and bioavailability. Additionally, the sulfonyl fluoride can be displaced by thiols or amines through SNAr reactions, yielding sulfonamides that are known for their broad spectrum of biological activities. These transformations have been explored in several drug discovery programs aimed at developing treatments for infectious diseases and chronic conditions.

In agrochemical research, 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride has been utilized as a precursor for synthesizing novel herbicides and pesticides. The structural versatility of this compound allows chemists to modify its core scaffold while retaining key pharmacophoric elements that contribute to biological efficacy. Recent studies have demonstrated its role in developing next-generation crop protection agents that exhibit improved environmental compatibility and target specificity. Such innovations are critical for addressing global food security challenges while minimizing ecological impact.

The chemical industry also values 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride for its applications in material science and specialty chemicals. Its ability to undergo selective functionalization makes it a valuable starting material for producing dyes, polymers, and advanced materials with tailored properties. Researchers have exploited its reactivity to develop novel polymers with enhanced thermal stability and mechanical strength, which are essential for high-performance applications such as aerospace components and electronic devices.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride. The integration of computational chemistry and machine learning techniques has further accelerated the discovery process by enabling rapid screening and optimization of synthetic pathways. These advancements have empowered chemists to design more efficient synthetic routes with minimal trial-and-error experimentation.

In conclusion,4-(Methoxymethoxy)-3-nitrobenzene-1-sulfonyl fluoride (CAS No: 2247103-93-9) represents a cornerstone compound in modern chemical synthesis with far-reaching implications across multiple industries. Its unique structural features offer unparalleled flexibility in molecular construction while maintaining high reactivity under controlled conditions. As research progresses，this compound will undoubtedly continue to play a pivotal role in driving innovation，particularly in pharmaceuticals，agriculture，and advanced materials science。